Cas no 848369-63-1 (3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 848369-63-1
• MF: C₁₂H₁₇ClN₄O₂
• MW: 284.741981267929
• CID: 3108414
• PubChem ID: 4962760
• Update Time: 2025-10-28

3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-8-(chloromethyl)-7-ethyl-3,7-dihydro-1H-purine-2,6-dione
• 3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C12H17ClN4O2/c1-3-5-6-17-10-9(11(18)15-12(17)19)16(4-2)8(7-13)14-10/h3-7H2,1-2H3,(H,15,18,19)
• InChI Key： MUBJNOSPWBBXHZ-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(NC(N2CCCC)=O)=O)N1CC

Additional information on 3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Recent Advances in the Study of 3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 848369-63-1)

3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 848369-63-1) is a purine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, which could pave the way for novel drug development.

One of the key areas of research has been the compound's role as a modulator of adenosine receptors. Adenosine receptors play a crucial role in various physiological processes, including inflammation, immune response, and neurotransmission. Preliminary findings suggest that 3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits selective binding affinity towards A2A and A2B adenosine receptor subtypes, making it a promising candidate for the treatment of conditions such as Parkinson's disease, chronic pain, and inflammatory disorders.

In addition to its receptor modulation capabilities, recent synthetic chemistry studies have explored efficient and scalable methods for producing this compound. A study published in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies.

Another significant development is the investigation of the compound's pharmacokinetic and pharmacodynamic profiles. Early-stage in vivo studies have demonstrated favorable bioavailability and metabolic stability, suggesting that it could be a viable candidate for oral administration. However, further toxicological studies are required to assess its safety profile comprehensively.

Collaborative efforts between academic institutions and pharmaceutical companies have also led to the discovery of structural analogs of 3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. These analogs are being screened for enhanced efficacy and reduced off-target effects, highlighting the compound's potential as a scaffold for drug discovery.

In conclusion, the ongoing research on 3-Butyl-8-(chloromethyl)-7-ethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 848369-63-1) underscores its therapeutic potential and versatility in chemical biology. Future studies should focus on advancing its clinical translation, optimizing its pharmacological properties, and exploring its applications in other disease models.